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In the realm of materials science and drug development, the precise control over the synthesis
and formulation of novel compounds is paramount. Ethylamine hydrobromide (EtNHsBr), a
seemingly simple organic salt, has emerged as a critical precursor and additive in the
fabrication of next-generation optoelectronic materials, particularly organohalide perovskites for
solar cells and light-emitting devices.[1] Its role in modulating crystal growth, morphology, and
the optical properties of perovskite films underscores the necessity of a deep and quantitative
understanding of its fundamental physicochemical characteristics.[1]

This technical guide is designed for researchers, scientists, and professionals in materials
science and drug development who require a robust understanding of the thermodynamic
landscape and stability profile of ethylamine hydrobromide. A thorough grasp of these
properties is not merely academic; it is a prerequisite for ensuring reproducibility, optimizing
reaction conditions, predicting long-term stability of resulting devices or formulations, and
ensuring safe handling and storage. This document moves beyond a simple recitation of data,
offering insights into the causality behind material behavior and providing a framework for its
experimental investigation.
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Physicochemical and Thermodynamic Profile of
Ethylamine Hydrobromide

A compound's thermodynamic properties govern its energy state and its propensity to undergo
chemical or physical transformations. For ethylamine hydrobromide, these parameters are
foundational for modeling its behavior in solution, in the solid state, and at interfaces during
material fabrication.

Core Properties

Ethylamine hydrobromide is the salt formed from the neutralization of ethylamine, a weak
base, with hydrobromic acid, a strong acid. It exists as a white, crystalline solid under ambient
conditions.[1][2]

Property Value Source(s)
Chemical Formula C2HsBrN [31[4][5]
Molecular Weight 126.00 g/mol [2][3]

CAS Number 593-55-5 [1][3][6]
Melting Point ~160 °C (320 °F; 433 K) [61[7]

White to almost white, odorless
Appearance [1][2]
granules or powder

Thermodynamic Data

The available experimental thermodynamic data for ethylamine hydrobromide is sparse,
pointing to a significant knowledge gap in the scientific literature. The most reliable data found
pertains to its heat capacity in the solid state.

Heat Capacity (Cp,solid): The heat capacity is a measure of the amount of heat energy
required to raise the temperature of a substance by a given amount. The National Institute of
Standards and Technology (NIST) provides a value and a temperature-dependent equation for
the constant pressure heat capacity of solid ethylamine hydrobromide.[5]

© 2026 BenchChem. All rights reserved. 2/12 Tech Support


https://www.benchchem.com/product/b1208425/docs?utm_src=pdf-body#foreword-the-critical-role-of-physicochemical-characterization-in-advanced-material-synthesis
https://www.benchchem.com/product/b1208425/docs?utm_src=pdf-body#foreword-the-critical-role-of-physicochemical-characterization-in-advanced-material-synthesis
https://www.benchchem.com/product/b1208425/docs?utm_src=pdf-body#foreword-the-critical-role-of-physicochemical-characterization-in-advanced-material-synthesis
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB6408514.htm
https://cymitquimica.com/products/3B-E0056/ethylamine-hydrobromide/
https://pubchem.ncbi.nlm.nih.gov/compound/Ethanamine_-hydrobromide-_1_1
https://www.chemicalbook.com/msds/ethylamine-hydrobromide.pdf
https://webbook.nist.gov/cgi/inchi?ID=C593555&Mask=2
https://cymitquimica.com/products/3B-E0056/ethylamine-hydrobromide/
https://pubchem.ncbi.nlm.nih.gov/compound/Ethanamine_-hydrobromide-_1_1
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB6408514.htm
https://pubchem.ncbi.nlm.nih.gov/compound/Ethanamine_-hydrobromide-_1_1
https://www.chemicalbook.com/msds/ethylamine-hydrobromide.htm
https://www.chemicalbook.com/msds/ethylamine-hydrobromide.htm
https://www.chembk.com/en/chem/Ethylamine%20hydrobromide
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB6408514.htm
https://cymitquimica.com/products/3B-E0056/ethylamine-hydrobromide/
https://www.benchchem.com/product/b1208425/docs?utm_src=pdf-body#foreword-the-critical-role-of-physicochemical-characterization-in-advanced-material-synthesis
https://www.benchchem.com/product/b1208425/docs?utm_src=pdf-body#foreword-the-critical-role-of-physicochemical-characterization-in-advanced-material-synthesis
https://webbook.nist.gov/cgi/inchi?ID=C593555&Mask=2
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1208425?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

e At 300 K: 106.6 J/mol-K

o Temperature Dependence (300 K to 360 K): Cp,solid(T) = 343.6 - 1.69T + 0.003T2 (where T
is in Kelvin)[5]

This data is crucial for calculating changes in enthalpy and entropy with temperature.

Enthalpy of Formation (AfH°) and Standard Molar Entropy (S°): As of the latest literature
survey, standard experimental values for the enthalpy of formation and standard molar entropy
of solid ethylamine hydrobromide have not been published in readily accessible databases.
While data exists for the precursor ethylamine in the gaseous state, these values cannot be
directly extrapolated to the solid salt.[8] The absence of this data prevents the calculation of
Gibbs free energy of formation and limits the ability to predict the spontaneity of reactions
involving this compound from first principles. This highlights a critical area for future
experimental investigation.

Stability and Reactivity Profile

The stability of a precursor is a critical factor in any manufacturing or development process,
impacting storage, handling, and the long-term integrity of the final product.

Thermal Stability

The melting point of ethylamine hydrobromide is approximately 160 °C.[6][7] In the absence
of a distinct decomposition temperature reported in safety data sheets, the melting point should
be considered the threshold for potential thermal degradation. Upon heating to decomposition,
the compound is expected to emit toxic fumes.[9]

Hazardous Decomposition Products: When subjected to high temperatures, particularly in the
presence of fire, ethylamine hydrobromide will decompose to produce carbon oxides (CO,
CO2), nitrogen oxides (NOx), and hydrogen bromide gas.[4][6]

Chemical Stability and Incompatibilities

Ethylamine hydrobromide exhibits several key chemical sensitivities that must be managed
during its use and storage.
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e Hygroscopicity: The compound is hygroscopic, meaning it readily absorbs moisture from the
atmosphere.[4][10] This is a critical consideration, as the presence of water can alter its
physical properties and reactivity, particularly in moisture-sensitive applications like
perovskite synthesis.

o Sensitivity to Air, Light, and Moisture: Safety data sheets recommend handling and storing
the material under an inert gas, protected from air, light, and moisture.[4] This suggests that
oxidative or light-induced degradation pathways may exist, although the specific
mechanisms are not detailed.

e Incompatible Materials: Ethylamine hydrobromide is incompatible with strong oxidizing
agents.[4][6][11] Contact with these substances could lead to vigorous, exothermic reactions.

Storage Recommendations

Based on its stability profile, the following storage conditions are mandated:
» Container: Keep container tightly closed.

o Atmosphere: Store in a dry, well-ventilated place, preferably under an inert atmosphere (e.g.,
argon or nitrogen).[4]

o Temperature: Store in a cool place.[4]

Experimental Protocols for Thermodynamic and
Stability Analysis

To address the existing gaps in thermodynamic data and to rigorously characterize new
batches of ethylamine hydrobromide, standardized experimental protocols are essential. The
following sections describe self-validating methodologies grounded in established principles of
thermal analysis.

Protocol: Determination of Heat Capacity and Phase
Transitions by Differential Scanning Calorimetry (DSC)

Objective: To measure the heat capacity (Cp) of solid ethylamine hydrobromide as a function
of temperature and to identify and quantify the thermodynamics of any phase transitions (e.g.,
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melting).

Causality: DSC measures the difference in heat flow between a sample and a reference as a
function of temperature. This differential heat flow is directly proportional to the sample's heat
capacity. Phase transitions appear as endothermic (melting) or exothermic (crystallization)
peaks, the area of which is proportional to the enthalpy of the transition.

Methodology:

» Calibration: Calibrate the DSC instrument for temperature and enthalpy using certified
standards (e.g., indium, zinc) across the temperature range of interest (e.g., 25 °C to 200
°C).

o Sample Preparation: Accurately weigh 3-5 mg of ethylamine hydrobromide into a
hermetically sealed aluminum DSC pan. The use of a hermetic pan is critical to prevent
mass loss due to sublimation or moisture evolution. Prepare an identical, empty pan to serve
as the reference.

e Heat Capacity Measurement (Modulated DSC):
o Equilibrate the sample at the starting temperature (e.g., 25 °C).

o Ramp the temperature at a controlled rate (e.g., 2-5 °C/min) with a superimposed
temperature modulation (e.g., £0.5 °C every 60 seconds).

o The modulated temperature program allows for the deconvolution of the total heat flow
into reversing (heat capacity) and non-reversing (kinetic events) components, providing a
more accurate Cp measurement.

e Melting Point and Enthalpy of Fusion Measurement:

o Equilibrate a fresh sample at a temperature well below the expected melting point (e.g.,
100 °C).

o Ramp the temperature at a controlled rate (e.g., 10 °C/min) through the melt transition to
approximately 180 °C.
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o Record the endotherm corresponding to the melting event.

o Data Analysis:
o Calculate the heat capacity from the reversing heat flow signal of the modulated DSC run.

o Integrate the area of the melting peak from the standard DSC run to determine the
enthalpy of fusion (AHfus). The onset temperature of the peak is typically reported as the
melting point.

Protocol: Assessment of Thermal Stability by
Thermogravimetric Analysis (TGA)

Objective: To determine the thermal decomposition profile of ethylamine hydrobromide.

Causality: TGA measures the change in mass of a sample as a function of temperature in a
controlled atmosphere. Mass loss events correspond to decomposition or volatilization.

Methodology:

» Calibration: Calibrate the TGA instrument for mass and temperature using appropriate
standards.

o Sample Preparation: Place 5-10 mg of ethylamine hydrobromide into a ceramic or
platinum TGA pan.

e TGARunN:
o Equilibrate the sample at ambient temperature.

o Ramp the temperature from ambient to an upper limit (e.g., 600 °C) at a controlled heating
rate (e.g., 10-20 °C/min).

o Maintain a constant flow of an inert gas (e.g., nitrogen at 50 mL/min) over the sample to
prevent oxidative degradation and to carry away decomposition products.

o Data Analysis:

© 2026 BenchChem. All rights reserved. 6/12 Tech Support


https://www.benchchem.com/product/b1208425/docs?utm_src=pdf-body#foreword-the-critical-role-of-physicochemical-characterization-in-advanced-material-synthesis
https://www.benchchem.com/product/b1208425/docs?utm_src=pdf-body#foreword-the-critical-role-of-physicochemical-characterization-in-advanced-material-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1208425?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory
Check Availability & Pricing

o Plot the sample mass percentage as a function of temperature.

o The onset temperature of a mass loss step is taken as the decomposition temperature
(Td). The derivative of the TGA curve (DTG) can be used to more precisely identify the

temperature of the maximum rate of mass loss.

Visualization of Experimental Workflow

The logical flow for a comprehensive thermal analysis of ethylamine hydrobromide can be

visualized as follows:
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Sample Preparation & Initial Characterization
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Caption: Workflow for the comprehensive thermal analysis of Ethylamine Hydrobromide.

Conclusion and Future Outlook

Ethylamine hydrobromide is a compound of increasing importance, yet a comprehensive
public dataset of its fundamental thermodynamic properties remains incomplete. While its heat
capacity is known, critical values such as the enthalpy of formation and standard entropy are
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conspicuously absent. Its stability profile indicates a sensitivity to moisture, air, and light,
necessitating careful handling and storage protocols.

For organizations leveraging this material, in-house characterization using standardized
techniques like DSC and TGA is not just recommended—it is essential for process control and
quality assurance. The protocols outlined in this guide provide a validated starting point for
such investigations. Future research should focus on filling the existing thermodynamic data
gaps through precise calorimetric measurements, which will ultimately enable more accurate
process modeling and material design for the next generation of advanced materials.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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BENGHE Foundational & Exploratory

Check Availability & Pricing

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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